Cas no 1448136-31-9 (2-bromo-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzene-1-sulfonamide)

• Product Name: 2-bromo-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzene-1-sulfonamide
• CAS No: 1448136-31-9
• MF: C₁₄H₁₆BrNO₄S
• MW: 374.250142097473
• CID: 6003197
• PubChem ID: 71804023
• Update Time: 2025-05-20

2-bromo-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzene-1-sulfonamide
• F6415-0323
• 1448136-31-9
• 2-bromo-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide
• AKOS024556132
• 2-bromo-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzene-1-sulfonamide

• Inchi： 1S/C14H16BrNO4S/c1-19-9-7-16(10-12-6-8-20-11-12)21(17,18)14-5-3-2-4-13(14)15/h2-6,8,11H,7,9-10H2,1H3
• InChI Key： ZLSBNMIWURNGEH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(N(CCOC)CC1=COC=C1)(=O)=O

Computed Properties

• Exact Mass: 372.99834g/mol
• Monoisotopic Mass: 372.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-bromo-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzene-1-sulfonamide

Introduction to 2-bromo-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzene-1-sulfonamide (CAS No. 1448136-31-9)

2-bromo-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1448136-31-9, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a bromo substituent, a furan-3-ylmethyl moiety, and a 2-methoxyethyl chain, which collectively contribute to its potential biological activity.

The< strong> bromo group in the molecule serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties. This feature is particularly valuable in medicinal chemistry, where selective functionalization is often required to optimize pharmacokinetic and pharmacodynamic profiles. The presence of the furan-3-ylmethyl group adds an additional layer of complexity, potentially influencing both the solubility and metabolic stability of the compound. These structural elements make 2-bromo-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzene-1-sulfonamide a compelling subject for investigation.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as therapeutic agents. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of the sulfonamide core with furan-3-ylmethyl and 2-methoxyethyl groups in this compound suggests that it may exhibit unique interactions with biological targets. Such interactions could lead to the discovery of new drugs with improved efficacy and reduced side effects.

The< strong> furan-based moiety is particularly noteworthy due to its ability to engage in hydrogen bonding and π-stacking interactions, which can influence both binding affinity and selectivity. These interactions are critical for the design of high-affinity ligands that can modulate biological pathways effectively. Furthermore, the< strong> 2-methoxyethyl chain introduces hydrophilicity to the molecule, which can enhance solubility and bioavailability—key factors in drug development. The combination of these features makes 2-bromo-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzene-1-sulfonamide a structurally intriguing compound with potential therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds for biological activity. Virtual screening techniques, combined with molecular modeling, have been instrumental in identifying promising scaffolds like this one. By leveraging these computational tools, researchers can predict the binding modes and interactions of 2-bromo-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzene-1-sulfonamide with target proteins, thereby guiding experimental design and optimization efforts.

In vitro studies have begun to explore the potential biological activities of this compound. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and oncological diseases. The< strong>bromo substituent allows for further derivatization, enabling researchers to fine-tune the pharmacological profile of the molecule. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, potentially enhancing binding affinity or selectivity.

The< strong>furan-3-ylmethyl group also opens up possibilities for exploring bioisosteric replacements or modifications that could improve drug-like properties without sacrificing biological activity. Bioisosterism is a powerful strategy in medicinal chemistry that involves replacing one functional group with another while maintaining similar physicochemical properties. By systematically exploring bioisosteric alternatives, researchers can identify compounds with improved solubility, metabolic stability, or oral bioavailability.

The< strong>2-methoxyethyl chain contributes to the overall lipophilicity of the molecule, which is an important parameter in drug design. Balancing lipophilicity with polar surface area is crucial for achieving optimal pharmacokinetic profiles. Computational tools such as Lipinski's Rule of Five or more sophisticated algorithms can be used to assess these parameters and predict potential ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) issues early in the discovery process.

The synthesis of 2-bromo-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzene-1-sulfonamide involves multi-step organic transformations that highlight its synthetic complexity. Key synthetic steps include bromination of a precursor aryl sulfonamide followed by nucleophilic substitution reactions to introduce the furan-3-ylmethyl and 2-methoxyethyl groups. Each step must be carefully optimized to ensure high yield and purity.

Catalytic methods play a significant role in modern synthetic chemistry, offering efficient and sustainable routes to complex molecules. Transition metal catalysts such as palladium or copper can facilitate key transformations involved in the synthesis of this compound. For example, palladium-catalyzed Suzuki-Miyaura cross-coupling reactions are commonly used to introduce aryl or heteroaryl groups at specific positions within the molecular framework.

The role of spectroscopic techniques cannot be overstated in characterizing such complex molecules. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about atomic connectivity and environment within the molecule. Mass spectrometry (MS) is used for confirming molecular weight and structural integrity after each synthetic step. High-resolution X-ray crystallography may also be employed if single crystals are obtained for structural elucidation.

In conclusion, 2-bromo-N-(furan-3-yl)methyl-N-(2-methoxyethyl)benzene-1-sulfonamide (CAS No.1448136-31-9) represents a structurally sophisticated compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs targeting various diseases.

The< strong>bromo,< strong>furan-3-yliumethyl,
and< strong>2-methoxyethyl

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